Cholines
Choline is an essential nutrient crucial for various biological processes in both animals and humans. It plays a significant role in maintaining cell integrity, supporting nerve function, and facilitating muscle movement. As a key component of phospholipids found in cell membranes, choline helps maintain proper structure and fluidity. Moreover, it serves as a precursor to acetylcholine, an important neurotransmitter involved in memory, muscle control, and regulating the release of other signaling molecules.
In nutritional applications, choline is often used as a dietary supplement or added to food products to enhance nutrient profiles and support overall health. In medical research, it has been investigated for its potential benefits in liver function, cognitive health, and reducing the risk of neural tube defects during pregnancy. Additionally, in agriculture, choline can be included in animal feed formulations to promote growth and improve the efficiency of fat metabolism.
Overall, choline's multifaceted roles make it a vital component across various fields, from human nutrition to pharmaceuticals and animal husbandry.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Acetylcholine-d9 Chloride | 344298-95-9 | C7H16ClNO2 |
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1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%) | 89019-63-6 | C22H44NO6PS2 |
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Phosphocholine Chloride Calcium Salt | 4826-71-5 | C5H13CaClNO4P |
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Phosphorylcholine chloride | 107-73-3 | C5H15ClNO4P |
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Choline iodide | 17773-10-3 | C5H14INO |
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Acetylcholine iodide | 2260-50-6 | C7H16INO2 |
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rac-3-Hexadecanamido-2-methoxypropan-1-ol Phosphocholine Monohydrate | 163751-35-7 | C25H53N2O6P |
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Choline hydroxide | 123-41-1 | C5H15NO2 |
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1-Butanaminium,4-amino-2-hydroxy-N,N,N-trimethyl-4-oxo-, chloride (1:1) | 5261-99-4 | C7H18ClN2O2 |
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Ethanaminium,N,N,N-trimethyl-2-[(1-oxo-2- propenyl)oxy]-,methyl sulfate,polymer with 2-propenamide | 52285-95-7 | C12H24N2O7S |
Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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